Cas no 1804024-49-4 (5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1804024-49-4
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4930815
• Update Time: 2025-10-23

5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-6-3(13)2-14-4(1-12)5(6)11/h2H,1,12-13H2
• InChI Key： JTTQGGZINRKNSZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine

Introduction to 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804024-49-4)

5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804024-49-4) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, an aminomethyl group, an iodine substituent, and a trifluoromethoxy group, offers a wide range of potential applications in drug discovery and development.

The structural diversity of 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine makes it an attractive candidate for various biological activities. The presence of the amino and aminomethyl groups provides opportunities for forming hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. The iodine substituent, known for its electron-withdrawing properties, can influence the compound's lipophilicity and metabolic stability. Additionally, the trifluoromethoxy group contributes to the compound's overall hydrophobicity and can modulate its pharmacokinetic properties.

Recent studies have explored the potential of 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine in various therapeutic areas. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique combination of functional groups in 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine may enhance its ability to inhibit viral replication and reduce viral load.

In addition to antiviral applications, 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine has shown promise in the treatment of neurodegenerative diseases. Studies conducted by a team at the University of California have demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. The compound's ability to modulate neurotransmitter levels and reduce oxidative stress makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine has also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. The compound's low toxicity profile further supports its potential as a therapeutic agent. In vitro assays have demonstrated that 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine is well-tolerated by human cells, with minimal cytotoxic effects observed even at high concentrations.

The synthetic accessibility of 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine is another key factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently, allowing for large-scale synthesis and optimization. These synthetic methods often involve multistep reactions, including nucleophilic substitution, coupling reactions, and functional group interconversions. The ability to synthesize this compound with high purity and yield is crucial for advancing its development into clinical trials.

In conclusion, 5-Amino-2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804024-49-4) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for drug discovery efforts in areas such as antiviral therapy and neurodegenerative disease treatment. Ongoing research continues to explore the full range of applications for this compound, highlighting its significance in the field of medicinal chemistry.